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Compound of Interest

Compound Name: Tosyl-methamphetamine

Cat. No.: B2849896 Get Quote

An In-depth Technical Guide on Tosyl-methamphetamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of tosyl-methamphetamine, a derivative of

methamphetamine. It has been identified in forensic contexts as a "masked" form of

methamphetamine, potentially designed to evade standard drug detection methods.[1] This

document outlines its chemical properties, including its molecular formula and accurate mass,

and provides a general synthetic protocol.

Chemical and Physical Data
Quantitative data for tosyl-methamphetamine is summarized in the table below for clear

reference and comparison.
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Parameter Value Reference

Formal Name

N,4-dimethyl-N-[(1S)-1-methyl-

2-phenylethyl]-

benzenesulfonamide

[2]

Synonyms

(S)-Methamphetamine p-

toluenesulfonamide, Tosyl-

Methamphetamine, TS-

Methamphetamine

[2]

Molecular Formula C₁₇H₂₁NO₂S [2][3]

Molecular Weight 303.42 g/mol [3]

Accurate Mass 303.13199 Da

CAS Number 74810-23-4 [2][3]

Synthesis and Characterization
Tosyl-methamphetamine can be synthesized from methamphetamine through the introduction

of a tosyl (p-toluenesulfonyl) protecting group. This chemical modification masks the

characteristic properties of the methamphetamine molecule.

General Experimental Protocol: Synthesis of Tosyl-
methamphetamine
The following is a generalized procedure for the synthesis of tosyl-methamphetamine.

Materials:

Methamphetamine hydrochloride

p-Toluenesulfonyl chloride (TsCl)

A suitable base (e.g., pyridine, triethylamine, or aqueous sodium hydroxide)

An appropriate solvent (e.g., dichloromethane, chloroform)
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Sodium sulfate (Na₂SO₄) for drying

Procedure:

Methamphetamine hydrochloride is dissolved in a suitable solvent.

A base is added to the solution to deprotonate the amine group of methamphetamine,

making it nucleophilic.

p-Toluenesulfonyl chloride is then added to the reaction mixture.

The reaction is stirred at room temperature or with gentle heating to allow for the formation of

the sulfonamide bond.

After the reaction is complete, the mixture is washed with water to remove the base and any

water-soluble byproducts.

The organic layer is separated and dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield the crude tosyl-methamphetamine
product.

The product can be further purified using techniques such as recrystallization or column

chromatography.

Characterization of the synthesized tosyl-methamphetamine is typically performed using a

variety of analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS),

Nuclear Magnetic Resonance (NMR) spectroscopy, and High-Resolution Mass Spectrometry

(HRMS) to confirm its identity and purity.[1][4]

Visualizing the Synthetic Pathway
The synthesis of tosyl-methamphetamine from methamphetamine can be represented by the

following workflow.
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Caption: Synthetic pathway of tosyl-methamphetamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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